Cas no 22041-21-0 (methyl 3-(pyrrolidin-1-yl)propanoate)

• Product Name: methyl 3-(pyrrolidin-1-yl)propanoate
• CAS No: 22041-21-0
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• MDL: MFCD01695467
• CID: 254934
• PubChem ID: 89167
• Update Time: 2025-06-12

methyl 3-(pyrrolidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoicacid, methyl ester
• methyl 3-pyrrolidin-1-ylpropanoate
• 1-Pyrrolidinepropionic acid,methyl ester (6CI,7CI,8CI)
• 3-pyrrolidin-1-yl-propionic acid methyl ester
• Methyl 1-pyrrolidinepropionate
• methyl 3-(pyrrolidin-1-yl)propanoate
• Methyl 3-(pyrrolidin-1-yl)propionate
• Methyl 3-pyrrolidinopropionate
• methyl 3-pyrrolidinylpropionate
• methyl 3-tetrahydro-1H-1-pyrrolylpropanoate
• Propionic acid,3-(pyrrolidin-1-yl)-,methyl ester
• MFCD01695467
• D72568
• Propionic acid, 3-(pyrrolidin-1-yl)-, methyl ester
• EN300-43446
• 1-Pyrrolidinepropanoic acid, methyl ester
• AMY37343
• JHYKOXJKJHTKTE-UHFFFAOYSA-N
• DTXSID40176516
• AKOS005188330
• methyl 3-(1-pyrrolidinyl)propionate
• Z53116276
• 22041-21-0
• CS-0030357
• 1-Pyrrolidinepropionic acid, methyl ester
• SCHEMBL65886
• methyl-3-(pyrrolidin-1-yl)propanoate
• BRN 0119903
• VS-01567
• ALBB-017871
• STK824602
• BBL005333

• MDL： MFCD01695467
• Inchi： 1S/C8H15NO2/c1-11-8(10)4-7-9-5-2-3-6-9/h2-7H2,1H3
• InChI Key： JHYKOXJKJHTKTE-UHFFFAOYSA-N
• SMILES： O(C)C(CCN1CCCC1)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.0±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 219.2±23.0 °C at 760 mmHg
• Flash Point: 83.7±11.9 °C
• Refractive Index: 1.463
• PSA: 29.54000
• LogP: 0.58320
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

methyl 3-(pyrrolidin-1-yl)propanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on methyl 3-(pyrrolidin-1-yl)propanoate

Recent Advances in the Application of Methyl 3-(pyrrolidin-1-yl)propanoate (CAS: 22041-21-0) in Chemical Biology and Pharmaceutical Research

Methyl 3-(pyrrolidin-1-yl)propanoate (CAS: 22041-21-0) is a versatile chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its pyrrolidine moiety, has been explored for its role as a building block in the synthesis of bioactive molecules, including drug candidates and probes for biological studies. The compound's unique structural features, such as its ability to act as a hydrogen bond acceptor and its moderate lipophilicity, make it an attractive scaffold for medicinal chemistry applications.

Recent studies have focused on the synthesis and optimization of methyl 3-(pyrrolidin-1-yl)propanoate derivatives to enhance their pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in the development of novel kinase inhibitors. The researchers utilized a multi-step synthetic route to modify the ester group, leading to improved selectivity and potency against specific kinase targets. This work highlights the compound's potential in addressing unmet medical needs in oncology and inflammatory diseases.

In addition to its role in drug discovery, methyl 3-(pyrrolidin-1-yl)propanoate has been investigated for its applications in chemical biology. A recent publication in ACS Chemical Biology (2024) described its use as a versatile linker in the construction of activity-based probes (ABPs) for profiling enzyme activities in complex biological systems. The study showcased how the compound's stability under physiological conditions and its compatibility with click chemistry make it an ideal candidate for probe development, enabling researchers to study enzyme function with high precision.

The pharmacokinetic properties of methyl 3-(pyrrolidin-1-yl)propanoate derivatives have also been a subject of recent investigation. A 2023 study in Drug Metabolism and Disposition examined the metabolic stability and clearance mechanisms of several analogs, providing valuable insights for future drug design. The researchers found that subtle modifications to the pyrrolidine ring could significantly alter the compound's metabolic profile, suggesting opportunities for optimizing drug-like properties while maintaining biological activity.

Looking forward, the potential applications of methyl 3-(pyrrolidin-1-yl)propanoate appear promising. Current research directions include its incorporation into PROTACs (proteolysis targeting chimeras) for targeted protein degradation and its use in the development of novel CNS-active compounds. The compound's versatility and the growing body of research supporting its utility suggest that it will continue to be an important tool in chemical biology and pharmaceutical research in the coming years.